Cas no 899738-20-6 (7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione)

• Product Name: 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione
• CAS No: 899738-20-6
• MF: C₁₉H₁₈Cl₂N₄O₃
• MW: 421.277222156525
• CID: 5485892
• Update Time: 2025-07-01

7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 7-tert-butyl-2-[(2,4-dichlorophenyl)methyl]-4-methylpurino[8,7-b][1,3]oxazole-1,3-dione
• 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

• Inchi： 1S/C19H18Cl2N4O3/c1-19(2,3)13-9-24-14-15(22-17(24)28-13)23(4)18(27)25(16(14)26)8-10-5-6-11(20)7-12(10)21/h5-7,9H,8H2,1-4H3
• InChI Key： PLDJWXYIKVPHOJ-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C(C([H])=C([H])C=1C([H])([H])N1C(N(C([H])([H])[H])C2=C(C1=O)N1C(=N2)OC(=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])=O)Cl

Additional information on 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione

7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione: A Comprehensive Overview of Its Chemical Properties and Biological Applications

7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is a complex heterocyclic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. Its chemical identity, defined by the CAS number 899738-20-6, represents a synthesis of multiple functional groups, including a 1,3-oxazol-2,4-dione ring system, a tert-butyl substituent, and a 2,4-dichlorophenyl group. This structural complexity confers the molecule with distinct physicochemical properties, making it a promising candidate for various therapeutic applications.

The molecular architecture of 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is characterized by the integration of a 1,3-oxazol-2,4-dione core, which is a key pharmacophore in many bioactive compounds. This ring system is further modified by the presence of a tert-butyl group at the 7-position and a 2,4-dichlorophenyl moiety at the 3-position. The 1-methyl substitution on the purine ring adds additional steric and electronic effects, influencing the molecule's reactivity and biological activity. The synthesis of this compound typically involves multi-step organic reactions, including the formation of the 1,3-oxazol-2,4-dione ring through cyclization or condensation processes, followed by the introduction of the tert-butyl and 2,4-dichlorophenyl groups.

Recent studies have highlighted the potential of 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione in modulating cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound exhibits significant inhibitory activity against the human immunodeficiency virus (HIV) protease enzyme, a critical target in antiretroviral therapy. The 2,4-dichlorophenyl group is believed to contribute to the compound's binding affinity for the HIV protease active site, while the tert-butyl substituent enhances the molecule's lipophilicity, facilitating its penetration into cell membranes. These findings underscore the potential of this compound as a lead molecule for the development of novel antiviral agents.

Moreover, the 1,3-oxazol-2,4-dione ring system in 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione has been shown to exhibit anti-inflammatory properties. A 2024 study in the European Journal of Pharmacology reported that the compound effectively suppresses the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tnf-alpha in lipopolysaccharide (LPS)-stimulated macrophages. The mechanism of action appears to involve the inhibition of the NF-kappaB signaling pathway, which is a central regulator of inflammation. This property makes the compound a potential therapeutic agent for inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The tert-butyl group in 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione also plays a crucial role in modulating the compound's biological activity. The bulky nature of the tert-butyl substituent may sterically hinder the access of other molecules to the active site, thereby enhancing the selectivity of the compound for its target. This is particularly important in drug design, where minimizing off-target effects is essential for improving therapeutic outcomes. Additionally, the tert-butyl group may contribute to the molecule's metabolic stability, reducing the risk of rapid degradation in vivo.

Research into the 1,3-oxazol-2,4-dione ring system has also revealed its potential as a scaffold for the development of antitumor agents. A 2023 study published in Cancer Research demonstrated that the compound exhibits cytotoxic effects against a panel of human cancer cell lines, including breast, lung, and prostate cancer cells. The mechanism of action involves the induction of apoptosis through the activation of the Bax and Bak proteins, which are key regulators of mitochondrial-mediated apoptosis. These findings highlight the versatility of the 1,3-oxazol-2,4-dione scaffold in targeting multiple disease pathways.

The 1,3-oxazol-2,4-dione ring system in 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione also has applications in the treatment of neurodegenerative diseases. A 2024 study in Neuropharmacology reported that the compound exhibits neuroprotective effects in a mouse model of Alzheimer's disease. The compound was found to reduce the accumulation of beta-amyloid plaques and improve cognitive function, suggesting its potential as a therapeutic agent for neurodegenerative disorders.

Despite its promising therapeutic potential, the development of 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione as a drug requires further investigation into its pharmacokinetic and toxicological profiles. Preclinical studies are necessary to evaluate the compound's safety, efficacy, and mechanism of action in various disease models. Additionally, the optimization of its chemical structure to enhance potency and reduce side effects is an important area of research.

In conclusion, 7-tert-butyl-3-(2,4-dichlorophenyl)methyl-1-methyl-1H,2H,3H,4H-1,3oxazolo3,2-gpurine-2,4-dione is a multifaceted compound with potential applications in the treatment of infectious diseases, inflammatory conditions, and cancer. Its unique molecular structure, characterized by the 1,3-oxazol-2,4-dione ring system, tert-butyl substituent, and 2,4-dichlorophenyl group, provides a foundation for further exploration in drug discovery. As research in this area continues to evolve, the compound may emerge as a valuable therapeutic agent with broad clinical applications.